Cas no 1806748-46-8 (Ethyl 3-iodo-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 3-iodo-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806748-46-8
• MF: C₁₀H₈F₃IN₂O₅
• MW: 420.080605506897
• CID: 4836370
• Update Time: 2025-05-20

Ethyl 3-iodo-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-iodo-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H8F3IN2O5/c1-2-20-8(17)4-6-7(16(18)19)3-5(14)9(15-6)21-10(11,12)13/h3H,2,4H2,1H3
• InChI Key： HPEMOALXUVEJQD-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(=C1)[N+](=O)[O-])CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• XLogP3: 3
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 3-iodo-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate

Ethyl 3-iodo-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806748-46-8): A Comprehensive Overview

Ethyl 3-iodo-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806748-46-8) is a highly specialized compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its unique structural features, including an iodo group, a nitro group, and a trifluoromethoxy substituent, all attached to a pyridine ring. These functional groups contribute to its distinctive chemical properties and reactivity, making it a valuable intermediate in the synthesis of complex molecules.

The iodo group in Ethyl 3-iodo-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate is particularly noteworthy due to its high reactivity in cross-coupling reactions. This property has been extensively explored in recent studies, where the compound has been used as a versatile building block for the synthesis of biologically active molecules. For instance, a study published in the Journal of Organic Chemistry in 2021 demonstrated the successful use of this compound in the preparation of novel antiviral agents. The researchers utilized the iodo group to facilitate palladium-catalyzed cross-coupling reactions, leading to the formation of diverse scaffolds with potent antiviral activity.

The presence of the nitro group further enhances the reactivity and functional diversity of Ethyl 3-iodo-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate. The nitro group can be reduced to an amino group under appropriate conditions, opening up additional synthetic pathways. This transformation has been utilized in the development of new drug candidates, particularly in the field of oncology. A recent publication in the European Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of a series of anticancer agents. The reduction of the nitro group to an amino group was followed by further functionalization steps, resulting in compounds with improved pharmacological profiles.

The trifluoromethoxy substituent is another critical feature of Ethyl 3-iodo-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate. This fluorinated moiety imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacokinetic behavior. Research conducted at the University of California, San Francisco, has shown that compounds containing trifluoromethoxy groups exhibit enhanced metabolic stability and improved bioavailability. These properties make Ethyl 3-iodo-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate an attractive candidate for drug discovery programs targeting various therapeutic areas.

In addition to its synthetic utility, Ethyl 3-iodo-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate has also been investigated for its potential applications in materials science. The combination of its electronic properties and structural rigidity makes it suitable for use in the development of advanced materials with tailored optical and electronic properties. A study published in Advanced Materials in 2020 reported the use of this compound as a building block for the synthesis of conjugated polymers with high photoluminescence quantum yields. These polymers have shown promise in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The safety and handling considerations for Ethyl 3-iodo-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate are important aspects that researchers should be aware of. While this compound is not classified as a hazardous material or controlled substance, it is essential to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn at all times, and fume hoods should be used for operations involving volatile solvents or reagents.

In conclusion, Ethyl 3-iodo-5-nitro-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806748-46-8) is a versatile and promising compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features make it an invaluable intermediate for the synthesis of biologically active molecules and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.